Cas no 55786-75-9 (2,6-Nonadienoic acid, 3-ethyl-7-methyl-, (E,Z)-)

• Product Name: 2,6-Nonadienoic acid, 3-ethyl-7-methyl-, (E,Z)-
• CAS No: 55786-75-9
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 350917
• PubChem ID: 53936888
• Update Time: 2025-04-19

2,6-Nonadienoic acid, 3-ethyl-7-methyl-, (E,Z)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Nonadienoic acid, 3-ethyl-7-methyl-, (E,Z)-
• 3-ethyl-7-methylnona-2,6-dienoic acid
• SCHEMBL11615910
• 55786-75-9
• DTXSID60707806

• Inchi： 1S/C12H20O2/c1-4-10(3)7-6-8-11(5-2)9-12(13)14/h7,9H,4-6,8H2,1-3H3,(H,13,14)
• InChI Key： IVATVILETWLKJE-UHFFFAOYSA-N
• SMILES： OC(C=C(CC)CCC=C(C)CC)=O

Computed Properties

• Exact Mass: 196.1464
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3